Trapidil Trapidil Trapidil is a member of triazolopyrimidines.
Trapidil, a platelet-derived growth factor antagonist, was originally developed as a vasodilator and anti-platelet agent and has been used to treat patients with ischemic coronary heart, liver, and kidney disease.
A coronary vasodilator agent.
Brand Name: Vulcanchem
CAS No.: 15421-84-8
VCID: VC0545726
InChI: InChI=1S/C10H15N5/c1-4-14(5-2)9-6-8(3)13-10-11-7-12-15(9)10/h6-7H,4-5H2,1-3H3
SMILES: CCN(CC)C1=CC(=NC2=NC=NN12)C
Molecular Formula: C10H15N5
Molecular Weight: 205.26 g/mol

Trapidil

CAS No.: 15421-84-8

Inhibitors

VCID: VC0545726

Molecular Formula: C10H15N5

Molecular Weight: 205.26 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Trapidil - 15421-84-8

CAS No. 15421-84-8
Product Name Trapidil
Molecular Formula C10H15N5
Molecular Weight 205.26 g/mol
IUPAC Name N,N-diethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
Standard InChI InChI=1S/C10H15N5/c1-4-14(5-2)9-6-8(3)13-10-11-7-12-15(9)10/h6-7H,4-5H2,1-3H3
Standard InChIKey GSNOZLZNQMLSKJ-UHFFFAOYSA-N
SMILES CCN(CC)C1=CC(=NC2=NC=NN12)C
Canonical SMILES CCN(CC)C1=CC(=NC2=NC=NN12)C
Appearance Solid powder
Description Trapidil is a member of triazolopyrimidines.
Trapidil, a platelet-derived growth factor antagonist, was originally developed as a vasodilator and anti-platelet agent and has been used to treat patients with ischemic coronary heart, liver, and kidney disease.
A coronary vasodilator agent.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility 41 mg/mL
>30.8 [ug/mL]
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Trapidil; AR 12008; AR-12008; AR12008
Reference 1: Liu M, Sun Q, Wang Q, Wang X, Lin P, Yang M, Yan Y. Effect of trapidil in myocardial ischemia-reperfusion injury in rabbit. Indian J Pharmacol. 2014 Mar-Apr;46(2):207-10. doi: 10.4103/0253-7613.129320. PubMed PMID: 24741195; PubMed Central PMCID: PMC3987192.
2: Kim SD, Kim HN, Lee JH, Jin WJ, Hwang SJ, Kim HH, Ha H, Lee ZH. Trapidil, a platelet-derived growth factor antagonist, inhibits osteoclastogenesis by down-regulating NFATc1 and suppresses bone loss in mice. Biochem Pharmacol. 2013 Sep 15;86(6):782-90. doi: 10.1016/j.bcp.2013.07.015. Epub 2013 Aug 6. PubMed PMID: 23928189.
3: Ertan E, Göçer P, Naycı A, Cömelekoğlu U, Atış S, Bozdağan Arpacı R, Ersöz G, Körlü S, Umit Talas D. The effect of trapidil and bevacizumab on tracheal anastomotic wound healing. Curr Ther Res Clin Exp. 2013 Dec;75:5-7. doi: 10.1016/j.curtheres.2013.04.002. PubMed PMID: 24465035; PubMed Central PMCID: PMC3898184.
4: Watanabe I, Okumura Y, Nagashima K, Kofune M, Ohkubo K, Mano H, Sonoda K, Kasamaki Y, Hirayama A. Effects of the antianginal drug trapidil on atrioventricular conduction disturbances during acute myocardial ischemia. Int Heart J. 2012;53(3):187-92. PubMed PMID: 22790688.
5: Salem NA, Salem EA, Maarouf AM, Kamel M, Elgalaly H, Radwan M, El-Dayem WA, Eladl M. Protective effect of trapidil and l-arginine against renal and hepatic toxicity induced by cyclosporine in rats. Ren Fail. 2010;32(8):959-68. doi: 10.3109/0886022X.2010.501933. PubMed PMID: 20722564.
6: Thürmann PA, Harder S, Wolter K, Münck AC, Fritschka E. Pharmacokinetics of the PDGF-antagonist trapidil in patients with and without renal impairment. Clin Nephrol. 1997 Feb;47(2):99-105. PubMed PMID: 9049457.
7: Maresta A, Balducelli M, Cantini L, Casari A, Chioin R, Fabbri M, Fontanelli A, Monici Preti PA, Repetto S, De Servi S, et al. Trapidil (triazolopyrimidine), a platelet-derived growth factor antagonist, reduces restenosis after percutaneous transluminal coronary angioplasty. Results of the randomized, double-blind STARC study. Studio Trapidil versus Aspirin nella Restenosi Coronarica. Circulation. 1994 Dec;90(6):2710-5. PubMed PMID: 7994812.
8: Bozlu M, Acar D, Cayan S, Aktas S, Tunckiran A. Protective effect of trapidil on long-term histologic damage in a rat model of testicular ischemia-reperfusion injury. World J Urol. 2009 Feb;27(1):117-22. doi: 10.1007/s00345-008-0323-7. Epub 2008 Sep 2. PubMed PMID: 18762946.
9: Todo T, Adams EF, Fahlbusch R. Inhibitory effect of trapidil on human meningioma cell proliferation via interruption of autocrine growth stimulation. J Neurosurg. 1993 Mar;78(3):463-9. PubMed PMID: 8433150.
10: Raubach KH, Vlahov V, Wolter K, Bussmann WD. Double-blind randomized multicenter study on the efficacy of trapidil versus isosorbide dinitrate in stable angina pectoris. Clin Cardiol. 1997 May;20(5):483-8. PubMed PMID: 9134282.
11: Tohjima T, Arisaka T, Honda N. In vitro effects of trapidil on fatty acid and prostaglandin metabolism in platelets. Clin Ther. 1994 May-Jun;16(3):405-15. PubMed PMID: 7923307.
12: Berndt A, Looby M, Pönicke K, Zipprich B, Weiss M. Pharmacokinetics of trapidil in patients with chronic liver disease. J Clin Pharmacol. 1996 Oct;36(10):897-902. PubMed PMID: 8930776.
13: Okamoto S, Inden M, Setsuda M, Konishi T, Nakano T. Effects of trapidil (triazolopyrimidine), a platelet-derived growth factor antagonist, in preventing restenosis after percutaneous transluminal coronary angioplasty. Am Heart J. 1992 Jun;123(6):1439-44. PubMed PMID: 1595521.
14: Sziegoleit W, Dannenberg K, Konschak A, Lautenschläger C, Presek P. Influence of systemically given placebo, trapidil and isosorbide dinitrate on norepinephrine-evoked hand vein constriction in healthy subjects. Arzneimittelforschung. 2007;57(2):81-6. PubMed PMID: 17396617.
15: Meinertz T, Lehmacher W; Trapidil/ISDN Study Group. Trapidil is as effective as isosorbide-dinitrate for treating stable angina pectoris: a multinational, multicenter, double-blind, randomized study. Clin Res Cardiol. 2006 Apr;95(4):217-23. Epub 2006 Mar 22. PubMed PMID: 16598591.
16: Atici A, Bozlu G, Turhan AH, Polat A, Nayci A, Okuyaz C, Taskinlar H. The role of trapidil on neuronal apoptosis in neonatal rat model of hypoxic ischemic brain injury. Early Hum Dev. 2008 Apr;84(4):243-7. Epub 2007 Aug 13. PubMed PMID: 17693042.
17: McKay JS, Blakemore WF, Franklin RJ. The effects of the growth factor-antagonist, trapidil, on remyelination in the CNS. Neuropathol Appl Neurobiol. 1997 Feb;23(1):50-8. PubMed PMID: 9061690.
18: Nieder J, Claus P, Augustin W. [Effect of trapidil in prevention of pre-eclampsia and fetal retardation]. Zentralbl Gynakol. 1995;117(1):23-8. German. PubMed PMID: 7879457.
19: Hoshiya M, Awazu M. Trapidil inhibits platelet-derived growth factor-stimulated mitogen-activated protein kinase cascade. Hypertension. 1998 Feb;31(2):665-71. PubMed PMID: 9461238.
20: Zehl U, Mest HJ, Förster W. Influence of aspirin, molsidomine, trapidil, and some trapidil derivatives on arachidonic acid induced reversible thrombocyte aggregation in the rabbit. Biomed Biochim Acta. 1984;43(8-9):S381-4. PubMed PMID: 6440554.
PubChem Compound 5531
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator